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Compound of Interest

Compound Name: 7-Methylguanine-d3

Cat. No.: B15089070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 7-Methylguanine-d3
(7-MG-d3), a deuterated analogue of 7-Methylguanine. The information presented is intended

to support researchers, scientists, and drug development professionals in the safe use and

management of this compound in a laboratory setting.

Introduction
7-Methylguanine-d3 is the deuterated form of 7-Methylguanine (7-MG), a modified purine

nucleobase. 7-MG is a natural product of nucleic acid degradation and is under investigation as

a potential anticancer agent due to its inhibitory effects on poly(ADP-ribose) polymerase

(PARP) and tRNA-guanine transglycosylase (TGT).[1][2][3] The deuterated form, 7-MG-d3, is

often used as an internal standard in quantitative mass spectrometry-based studies. While

research on the non-deuterated 7-Methylguanine suggests a favorable safety profile, it is

crucial to handle the deuterated compound with appropriate precautions until more specific

toxicological data becomes available.[1][4]

Physicochemical Properties
Understanding the physical and chemical properties of 7-Methylguanine-d3 is fundamental to

its safe handling and storage.
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Property Value Source

Chemical Formula C₆D₃H₄N₅O

Molecular Weight 168.17 g/mol

Appearance Solid, Crystalline Solid

Purity ≥98% (CP), ≥98 atom % D

Melting Point >300 °C

Solubility
Soluble in 1 M Sodium

Hydroxide (~50 mg/ml)

Storage Temperature -20°C or Room Temperature

Stability ≥ 4 years when stored properly

Toxicological Information
Currently, there is limited specific toxicological data available for 7-Methylguanine-d3.

However, studies on the non-deuterated 7-Methylguanine provide valuable insights into its

potential biological effects. This material should be considered hazardous until more

information is available.

Key findings from studies on 7-Methylguanine:

Acute Toxicity: Oral administration of 7-MG in mice showed no lethality at doses up to a

single dose of 600 mg/kg.

Mutagenicity and Carcinogenicity: Studies have demonstrated that 7-MG does not induce

mutations or structural chromosomal abnormalities and has no blastomogenic activity.

Mechanism of Action: 7-MG acts as a competitive inhibitor of the DNA repair enzyme

poly(ADP-ribose) polymerase (PARP) and the RNA-modifying enzyme tRNA-guanine

transglycosylase (TGT).

While these findings suggest a relatively safe profile for the parent compound, the deuterated

form may have different pharmacokinetic and toxicokinetic properties. Therefore, it is essential
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to handle 7-Methylguanine-d3 with care.

Hazard Identification and Personal Protective
Equipment (PPE)
As a standard practice for handling any chemical compound with limited toxicological data, a

thorough risk assessment should be conducted.

Potential Hazards:

The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

As a solid, there is a risk of dust inhalation during handling and weighing.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.

Skin and Body Protection: A laboratory coat should be worn.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid generating dust.

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in areas where the compound is handled.

Storage:

Store in a tightly sealed container.

Recommended storage is at -20°C for long-term stability, although some suppliers indicate

storage at room temperature is also acceptable.

Keep away from incompatible materials.

Experimental Protocols
While specific experimental protocols for handling 7-Methylguanine-d3 are not extensively

published, the following general procedures should be adopted.

6.1. Weighing and Solution Preparation

Preparation: Before weighing, ensure the balance is in a designated, clean area, preferably

within a ventilated enclosure to contain any dust.

Weighing: Use appropriate tools (e.g., spatula) to handle the solid compound. Minimize the

creation of dust.

Dissolving: To prepare a stock solution, dissolve the 7-Methylguanine-d3 in a suitable

solvent, such as 1 M sodium hydroxide, in a fume hood. Purging the solvent with an inert gas

is recommended.

6.2. Spill and Emergency Procedures

Minor Spills (Solid):

Wear appropriate PPE.

Carefully sweep or scoop up the spilled material, avoiding dust generation.

Place the material into a sealed container for disposal.
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Clean the spill area with a suitable solvent and then with soap and water.

Emergency Contact: In case of accidental exposure, seek immediate medical attention and

provide the Safety Data Sheet (SDS) to the medical personnel.

Visualized Workflows and Pathways
7.1. Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of chemical

compounds like 7-Methylguanine-d3 from receipt to disposal.
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Caption: Workflow for Safe Chemical Handling.
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7.2. Potential Signaling Pathway Inhibition

Based on the known mechanism of its non-deuterated analogue, 7-Methylguanine-d3 is

expected to inhibit PARP. This can have significant downstream effects, particularly in the

context of DNA repair and cancer therapy.
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DNA Damage
(e.g., single-strand breaks) PARP Activation Recruitment of
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Caption: PARP Inhibition by 7-Methylguanine-d3.

Disposal Considerations
All waste materials, including empty containers and contaminated items, should be disposed of

in accordance with local, state, and federal regulations. Contact your institution's environmental

health and safety office for specific guidance on chemical waste disposal.

Conclusion
While 7-Methylguanine-d3 is a valuable tool in research, particularly in mass spectrometry

applications, it is imperative to handle it with the appropriate safety precautions. This guide

provides a framework for its safe use, emphasizing the importance of risk assessment, proper

PPE, and adherence to established laboratory safety protocols. As more data becomes

available on the specific toxicology of the deuterated form, these recommendations may be

updated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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